5-Bromo-1-benzofuran-2-carboxylic acid
Overview
Description
5-Bromo-1-benzofuran-2-carboxylic acid, also known by its CAS number 10242-11-2, is a chemical compound with the molecular formula C9H5BrO3 . It has a molecular weight of 241.04 .
Synthesis Analysis
The synthesis of 5-Bromo-1-benzofuran-2-carboxylic acid involves several steps . First, 5-Bromo-benzofuran reacts with nitrophenol to yield a substituted product. This product then undergoes reduction and esterification processes to produce 5-Bromo-1-benzofuran-2-carboxylic acid .Molecular Structure Analysis
The molecular structure of 5-Bromo-1-benzofuran-2-carboxylic acid can be represented by the linear formula C9H5BrO3 . More detailed structural information can be found in various databases such as PubChem and NIST Chemistry WebBook .Physical And Chemical Properties Analysis
5-Bromo-1-benzofuran-2-carboxylic acid has a density of 1.784±0.06 g/cm3 (Predicted), a melting point of 257 °C, a boiling point of 370.9±22.0 °C (Predicted), and a flash point of 178.1°C . Its vapor pressure is 3.71E-06mmHg at 25°C, and it has a refractive index of 1.679 .Scientific Research Applications
Anticancer Activity
5-Bromo-1-benzofuran-2-carboxylic acid: derivatives have been studied for their potential anticancer properties. Some substituted benzofurans exhibit significant cell growth inhibitory effects on various cancer cell lines, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . These compounds are considered promising for the development of targeted therapies with minimal side effects.
Antiviral Applications
Benzofuran derivatives have been identified with anti-viral activities. For instance, a novel macrocyclic benzofuran compound has shown activity against the hepatitis C virus and is expected to be an effective therapeutic drug for the disease .
Synthesis of Complex Benzofuran Compounds
Innovative methods for constructing benzofuran rings have been developed, such as a unique free radical cyclization cascade. This method is excellent for synthesizing difficult-to-prepare polycyclic benzofuran compounds, expanding the possibilities for creating new molecules with potential therapeutic applications .
Drug Design and Discovery
The core structure of benzofuran is a key component in many biologically active natural medicines and synthetic chemical materials. The diverse pharmacological activities of benzofuran derivatives make them a focal point in drug design and discovery, leading to the development of new drugs with various clinical uses .
Safety and Hazards
Mechanism of Action
Target of Action
Benzofuran derivatives have been found to inhibit pim-1 and pim-2 enzymes , which play crucial roles in cell survival and proliferation.
Mode of Action
It’s known that benzofuran derivatives can bind strongly and with high selectivity to certain receptors . For instance, some benzofuran compounds have shown to bind to the serotonin receptor 5-HT2A .
Biochemical Pathways
Benzofuran derivatives have been associated with various biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Result of Action
Benzofuran derivatives have shown significant cell growth inhibitory effects in different types of cancer cells .
Action Environment
It’s known that the compound may cause irritation to the eyes, skin, and respiratory tract, and should be rinsed in time after contact . It may also cause adverse effects on the environment, and waste should be handled and disposed of in a safe manner .
properties
IUPAC Name |
5-bromo-1-benzofuran-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKUWZCOVKRUXKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C=C(O2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20352750 | |
Record name | 5-bromo-1-benzofuran-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20352750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
10242-11-2 | |
Record name | 5-Bromo-2-benzofurancarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10242-11-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-bromo-1-benzofuran-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20352750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromobenzo[b]furan-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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